Cas no 2138224-80-1 (Propanoic acid, 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-
• CAS No: 2138224-80-1
• MF: C₅H₇F₂NO₄S
• MW: 215.175187349319
• CID: 5300899
• Update Time: 2025-10-21

Propanoic acid, 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-(carbamoylmethanesulfinyl)-2,2-difluoropropanoic acid
• 3-(2-Amino-2-oxoethyl)sulfinyl-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-

• Inchi： 1S/C5H7F2NO4S/c6-5(7,4(10)11)2-13(12)1-3(8)9/h1-2H2,(H2,8,9)(H,10,11)
• InChI Key： FFONSPSCIQSUBO-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)(CC(C(=O)O)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 255
• XLogP3: -1.4
• Topological Polar Surface Area: 117

Additional information on Propanoic acid, 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-

3-[(2-Amino-2-Oxoethyl)sulfinyl]-2,2-Difluoro-Propanoic Acid: A Promising Compound in Modern Pharmaceutical Research

3-[(2-Amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid is a unique organic compound with a complex molecular structure that has garnered significant attention in recent years. This compound, with the CAS number 2138224-80-1, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound is characterized by the presence of multiple functional groups, including fluorine atoms, an amino group, and a sulfinyl group, which collectively contribute to its biological activity and chemical stability.

The 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid structure is built around a central carbon chain with two fluorine atoms at the 2,2-positions. The amino group at the 2-position of the ethyl chain introduces nitrogen functionality, while the sulfinyl group at the 3-position adds sulfur-based reactivity. This combination of functional groups creates a unique chemical environment that may influence the compound's interactions with biological targets, such as enzymes, receptors, or ion channels. Recent studies have highlighted the importance of such structural features in modulating pharmacological properties, including solubility, permeability, and metabolic stability.

One of the most intriguing aspects of 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid is its potential role in the development of targeted therapies. The incorporation of fluorine atoms into the molecular structure has been shown to enhance the compound's metabolic stability and improve its ability to cross biological membranes. This property is particularly relevant in the context of drug delivery, where the ability to achieve therapeutic concentrations at target sites is critical. Additionally, the amino group may contribute to the compound's ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels, which are common therapeutic targets in modern medicine.

Recent research has focused on the application of 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid in the treatment of chronic inflammatory diseases. A study published in Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the regulation of inflammatory responses. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is the potential use of 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid in the treatment of neurodegenerative disorders. A 2022 study in Neuropharmacology reported that this compound may have neuroprotective effects by reducing oxidative stress and preventing the aggregation of misfolded proteins. The sulfinyl group in the molecule is believed to play a key role in this activity, as it can act as a redox-active moiety that scavenges reactive oxygen species (ROS). These findings highlight the versatility of the compound and its potential to address multiple therapeutic challenges.

In the field of drug discovery, the 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid structure has also been explored for its ability to serve as a lead compound for the development of new therapeutic agents. A 2024 review article in Drug Discovery Today discussed the importance of fluorinated compounds in improving drug efficacy and reducing side effects. The study emphasized that the introduction of fluorine atoms into the molecular structure can enhance the compound's metabolic stability and reduce the risk of off-target effects, which are critical factors in the development of safe and effective drugs.

Furthermore, the 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid molecule has been investigated for its potential applications in the treatment of metabolic disorders. A 2023 study published in Metabolism found that this compound may have beneficial effects on glucose metabolism by modulating the activity of key enzymes involved in carbohydrate metabolism. The amino group in the molecule is thought to play a role in this activity by interacting with specific enzyme substrates, thereby altering metabolic pathways. These findings suggest that the compound could be a valuable tool in the management of conditions such as diabetes and obesity.

Despite the promising results from preclinical studies, there are still challenges to be addressed before 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid can be developed into a therapeutic drug. One of the key challenges is the optimization of its pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Researchers are currently exploring various strategies to improve the compound's bioavailability and reduce its potential for toxicity. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential interactions with other drugs or biological systems.

In conclusion, 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid is a molecule with significant potential in the field of medicinal chemistry. Its unique structural features, including the presence of fluorine atoms, an amino group, and a sulfinyl group, contribute to its biological activity and chemical stability. Recent studies have highlighted its potential applications in the treatment of chronic inflammatory diseases, neurodegenerative disorders, and metabolic disorders. While further research is needed to fully realize its therapeutic potential, the compound represents an exciting opportunity for the development of new and innovative treatments for a wide range of diseases.

As the field of medicinal chemistry continues to evolve, the study of compounds like 3-[(2-amino-2-oxoethyl)sulfinyl]-2,2-difluoro-propanoic acid will play a crucial role in the discovery of new therapeutic agents. The ability to modify and optimize such molecules will be key to addressing the complex challenges of modern medicine. With continued research and innovation, compounds like this may pave the way for the development of more effective and safer treatments for patients around the world.